Cas no 45159-25-9 (H-Ala-D-Glu-NH2)

• Product Name: H-Ala-D-Glu-NH2
• CAS No: 45159-25-9
• MF: C₈H₁₅N₃O₄
• MW: 217.222401857376
• MDL: MFCD00237727
• CID: 325432
• PubChem ID: 7019962
• Update Time: 2025-04-23

H-Ala-D-Glu-NH2 Chemical and Physical Properties

Names and Identifiers

• D-a-Glutamine, L-alanyl- (9CI)
• H-Ala-D-Glu-NH?
• H-Ala-D-Glu-NH2
• H-Ala-D-Glu-NH2, H-Ala-D-Isogln-OH
• H-Ala-D-Isogln-OH
• L-ALA-D-ISOGLN
• L-alanyl-D-isoglutamine
• MFCD00237727
• Ala-D-Isoglutamine
• l-alanyl d-isoglutamine
• 58B
• alanyl-d-isoglutamine
• 45159-25-9
• CHEMBL1221945
• HY-P4241
• (R)-5-Amino-4-((S)-2-aminopropanamido)-5-oxopentanoic acid
• Q27455547
• (4R)-5-amino-4-[[(2S)-2-aminopropanoyl]amino]-5-oxopentanoic acid
• L-Alanyl-D-Alpha-Glutamine
• CS-0653317
• SCHEMBL4217551

• MDL： MFCD00237727
• Inchi： 1S/C8H15N3O4/c1-4(9)8(15)11-5(7(10)14)2-3-6(12)13/h4-5H,2-3,9H2,1H3,(H2,10,14)(H,11,15)(H,12,13)/t4-,5+/m0/s1
• InChI Key： NKUHWWPUOXOIIR-CRCLSJGQSA-N
• SMILES： O=C([C@H](C)N)N[C@@H](C(N)=O)CCC(=O)O

Computed Properties

• Exact Mass: 217.10600
• Monoisotopic Mass: 217.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 135.51000
• LogP: -0.04000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Ala-D-Glu-NH2

D-a-Glutamine, L-alanyl- (9CI): A Comprehensive Overview

The compound with CAS No. 45159-25-9, commonly referred to as D-a-Glutamine, L-alanyl- (9CI), is a significant molecule in the field of biochemistry and nutrition. This compound is a derivative of glutamine, one of the most abundant amino acids in the human body. The L-alanyl prefix indicates that this molecule is a dipeptide formed by the combination of glutamine and alanine. The D-a designation specifies the stereochemistry of the molecule, where the alpha carbon of glutamine has a specific configuration.

Glutamine plays a critical role in various physiological processes, including nitrogen transport, immune function, and gut health. The addition of alanine in the form of L-alanyl-glutamine enhances its stability and bioavailability, making it particularly useful in applications such as sports nutrition and medical nutrition support. Recent studies have highlighted the importance of this compound in maintaining intestinal integrity and reducing complications such as infections in critically ill patients.

One of the most notable advancements in research related to D-a-Glutamine, L-alanyl- (9CI) involves its role in sports performance. Athletes often experience increased demands on their bodies during intense training or competition, leading to elevated levels of ammonia production. This compound has been shown to help manage ammonia levels by facilitating its conversion into urea, thereby reducing fatigue and improving recovery times. These findings have led to its inclusion in various sports supplements aimed at enhancing endurance and muscle recovery.

In the medical field, D-a-Glutamine, L-alanyl- (9CI) has demonstrated potential benefits for patients undergoing surgery or suffering from conditions such as Crohn's disease or ulcerative colitis. Its ability to support gut barrier function and reduce inflammation makes it a valuable component in enteral nutrition formulas. Recent clinical trials have further validated its efficacy in reducing postoperative complications and improving overall patient outcomes.

The synthesis and production of D-a-Glutamine, L-alanyl- (9CI) involve advanced peptide bond formation techniques. Researchers have optimized these processes to ensure high purity and consistency in the final product. Quality control measures are stringent to meet pharmaceutical standards, ensuring that the compound is safe for human consumption.

From a structural perspective, D-a-Glutamine, L-alanyl- (9CI) consists of two amino acids linked by a peptide bond. The stereochemistry at the alpha carbon ensures that the molecule retains its biological activity while avoiding potential side effects associated with other forms of glutamine derivatives. This specific configuration also plays a role in how the compound is absorbed and metabolized within the human body.

Recent advancements in analytical chemistry have enabled more precise methods for determining the stability and bioavailability of D-a-Glutamine, L-alanyl- (9CI). These methods include high-performance liquid chromatography (HPLC) and mass spectrometry techniques that provide detailed insights into how the compound behaves under different conditions. Such research is crucial for optimizing dosage forms and delivery systems.

In conclusion, D-a-Glutamine, L-alanyl- (9CI) represents a significant advancement in amino acid derivatives with applications spanning sports nutrition, medical nutrition support, and clinical therapeutics. Its unique properties make it an essential component in products designed to enhance performance, promote recovery, and improve patient outcomes. As research continues to uncover new benefits and mechanisms of action for this compound, its role in healthcare is expected to grow even further.